Cas no 1048984-37-7 (N-(1-{N'-[2-(4-methoxyphenyl)acetyl]hydrazinecarbonyl}-2-methylpropyl)-2-phenylethene-1-sulfonamide)

• Product Name: N-(1-{N'-[2-(4-methoxyphenyl)acetyl]hydrazinecarbonyl}-2-methylpropyl)-2-phenylethene-1-sulfonamide
• CAS No: 1048984-37-7
• MF: C₂₂H₂₇N₃O₅S
• MW: 445.531884431839
• CID: 5802330
• PubChem ID: 17509465
• Update Time: 2025-07-01

N-(1-{N'-[2-(4-methoxyphenyl)acetyl]hydrazinecarbonyl}-2-methylpropyl)-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26588875
• Z32499190
• N-(1-{N'-[2-(4-methoxyphenyl)acetyl]hydrazinecarbonyl}-2-methylpropyl)-2-phenylethene-1-sulfonamide
• 1048984-37-7

• Inchi： 1S/C22H27N3O5S/c1-16(2)21(25-31(28,29)14-13-17-7-5-4-6-8-17)22(27)24-23-20(26)15-18-9-11-19(30-3)12-10-18/h4-14,16,21,25H,15H2,1-3H3,(H,23,26)(H,24,27)/b14-13+
• InChI Key： ZREZILOMPZDFDV-BUHFOSPRSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC(C(NNC(CC1C=CC(=CC=1)OC)=O)=O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 445.16714214g/mol
• Monoisotopic Mass: 445.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-{N'-[2-(4-methoxyphenyl)acetyl]hydrazinecarbonyl}-2-methylpropyl)-2-phenylethene-1-sulfonamide

Introduction to N-(1-{N'-[2-(4-methoxyphenyl)acetyl]hydrazinecarbonyl}-2-methylpropyl)-2-phenylethene-1-sulfonamide and Its Significance in Modern Chemical Biology

N-(1-{N'-[2-(4-methoxyphenyl)acetyl]hydrazinecarbonyl}-2-methylpropyl)-2-phenylethene-1-sulfonamide, a compound with the CAS number 1048984-37-7, represents a fascinating intersection of synthetic chemistry and pharmacological innovation. This compound, characterized by its intricate molecular structure, has garnered attention in the scientific community due to its potential applications in drug discovery and molecular biology. The presence of multiple functional groups, including hydrazinecarbonyl, phenylethene-1-sulfonamide, and 4-methoxyphenyl moieties, suggests a rich chemical reactivity that could be leveraged for developing novel therapeutic agents.

The< strong>N-(1-{N'-[2-(4-methoxyphenyl)acetyl]hydrazinecarbonyl}-2-methylpropyl)-2-phenylethene-1-sulfonamide molecule exhibits a complex architecture that warrants detailed exploration. The hydrazinecarbonyl group, in particular, is a key feature that may contribute to its biological activity. This moiety is often involved in the formation of Schiff bases and other coordination complexes, which have been studied for their potential in various therapeutic contexts. The< strong>4-methoxyphenyl substituent adds another layer of functionality, influencing both the electronic properties and the solubility profile of the compound. Together, these elements create a scaffold that is ripe for further investigation.

In recent years, there has been a surge in interest regarding small molecules that can modulate biological pathways by interacting with specific targets. The< strong>phenylethene-1-sulfonamide component of this compound is particularly noteworthy, as sulfonamides are well-known for their diverse pharmacological properties. They have been widely used in antibiotics, anti-inflammatory drugs, and even as precursors in the synthesis of more complex bioactive molecules. The incorporation of this group into the< strong>N-(1-{N'-[2-(4-methoxyphenyl)acetyl]hydrazinecarbonyl}-2-methylpropyl)-2-phenylethene-1-sulfonamide structure suggests that it may exhibit similar or even enhanced biological activities.

The< strong>2-methylpropyl chain provides an additional alkyl substituent that can influence the compound's metabolic stability and binding affinity to biological targets. Alkyl chains are often strategically incorporated into drug molecules to optimize pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). By carefully tuning the length and branching of these chains, chemists can fine-tune the behavior of their compounds in vivo. In the context of this molecule, the< strong>2-methylpropyl group may play a crucial role in determining its overall efficacy and selectivity.

The synthesis of such complex molecules requires meticulous planning and execution. Modern synthetic methodologies have advanced significantly, allowing for the efficient construction of intricate molecular frameworks. Techniques such as solid-phase synthesis and flow chemistry have made it possible to produce complex molecules with greater precision and scalability. The< strong>N-(1-{N'-[2-(4-methoxyphenyl)acetyl]hydrazinecarbonyl}-2-methylpropyl)-2-phenylethene-1-sulfonamide molecule exemplifies how these techniques can be applied to create novel chemical entities.

Ongoing research in chemical biology continues to uncover new ways in which small molecules can interact with biological systems. The< strong>N-(1-{N'-[2-(4-methoxyphenyl)acetyl]hydrazinecarbonyl}-2-methylpropyl)-2-phenylethene-1-sulfonamide molecule holds promise as a tool for studying various biological processes. Its unique structure may allow it to interact with proteins or enzymes in ways that other molecules cannot. This could lead to the discovery of new therapeutic targets or insights into disease mechanisms.

In conclusion, the< strong>N-(1-{N'-[2-(4-methoxyphenyl)acetyl]hydrazinecarbonyl}-2-methylpropyl)-2-phenylethene-1-sulfonamide, with its CAS number 1048984-37-7, represents a significant advancement in the field of chemical biology. Its complex structure and multifunctional groups make it a valuable candidate for further exploration in drug discovery and molecular research. As our understanding of biological systems continues to grow, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine and biotechnology.